Cas no 61421-97-4 (5-Nonene-1,5,9-tricarboxylic acid)

• Product Name: 5-Nonene-1,5,9-tricarboxylic acid
• CAS No: 61421-97-4
• MF: C₁₂H₁₈O₆
• MW: 258.267724514008
• CID: 480099
• PubChem ID: 71396049
• Update Time: 2025-04-19

5-Nonene-1,5,9-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Nonene-1,5,9-tricarboxylic acid
• non-4-ene-1,5,9-tricarboxylic acid
• DTXSID60817636
• 61421-97-4

• Inchi： 1S/C12H18O6/c13-10(14)7-3-1-5-9(12(17)18)6-2-4-8-11(15)16/h5H,1-4,6-8H2,(H,13,14)(H,15,16)(H,17,18)
• InChI Key： PCONOWYGAFCDLM-UHFFFAOYSA-N
• SMILES： OC(C(=CCCCC(=O)O)CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 258.11034
• Monoisotopic Mass: 258.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.9